Cas no 2227734-06-5 ((2R)-2-3-(methoxymethyl)phenyloxirane)

• Product Name: (2R)-2-3-(methoxymethyl)phenyloxirane
• CAS No: 2227734-06-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6423102
• PubChem ID: 165763566
• Update Time: 2025-08-05

(2R)-2-3-(methoxymethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-(methoxymethyl)phenyloxirane
• (2R)-2-[3-(methoxymethyl)phenyl]oxirane
• 2227734-06-5
• EN300-1788355

• Inchi： 1S/C10H12O2/c1-11-6-8-3-2-4-9(5-8)10-7-12-10/h2-5,10H,6-7H2,1H3/t10-/m0/s1
• InChI Key： JMAYZVNHLAJQAS-JTQLQIEISA-N
• SMILES： O1C[C@H]1C1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.8Ų

Additional information on (2R)-2-3-(methoxymethyl)phenyloxirane

Compound Introduction: (2R)-2-3-(methoxymethyl)phenyloxirane (CAS No. 2227734-06-5)

CAS No. 2227734-06-5 and its corresponding product name, (2R)-2-3-(methoxymethyl)phenyloxirane, represent a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This oxirane derivative, characterized by its chiral center and methoxymethyl substituent, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and molecular recognition.

The oxirane ring, also known as an epoxide, is a highly reactive three-membered cyclic ether that finds utility in various chemical transformations. In the context of pharmaceuticals, oxiranes serve as key intermediates in the synthesis of bioactive molecules. The presence of a (2R)-configuration at the stereogenic center introduces a specific spatial arrangement of atoms, which can influence the compound's biological activity and interactions with biological targets. This stereochemical specificity is often critical in medicinal chemistry, where subtle differences in molecular conformation can lead to significant variations in efficacy and selectivity.

The methoxymethyl group attached to the phenyl ring adds another layer of complexity to the molecule. This functional group can participate in hydrogen bonding interactions, modulate lipophilicity, and influence metabolic stability. Such features are frequently exploited in drug design to optimize pharmacokinetic properties. Recent studies have highlighted the importance of incorporating methoxymethyl groups into drug candidates to enhance their binding affinity and reduce off-target effects.

In recent years, there has been growing interest in the development of chiral epoxides as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The stereochemistry of (2R)-2-3-(methoxymethyl)phenyloxirane makes it an intriguing candidate for further investigation into its potential as a scaffold for novel drug candidates. Researchers have been exploring its reactivity and ability to undergo ring-opening reactions with nucleophiles, which can be harnessed to synthesize more complex molecules.

One particularly exciting avenue of research involves the use of this compound as a building block for protease inhibitors. Proteases play crucial roles in numerous biological pathways, and their inhibition is a major strategy in drug development. The oxirane ring can be functionalized to create transition-state analogs that mimic the substrate binding site of target proteases. This approach has led to the discovery of several potent inhibitors with therapeutic applications. The chiral nature of (2R)-2-3-(methoxymethyl)phenyloxirane may further enhance the selectivity and potency of such inhibitors by improving their fit within the active site.

Another area where this compound shows promise is in the field of molecular imaging. Chiral epoxides can be used to develop contrast agents for magnetic resonance imaging (MRI) or positron emission tomography (PET). By incorporating fluorine or other imaging probes into the molecule, researchers can create probes that selectively target specific tissues or biomarkers. The unique reactivity of the oxirane ring allows for facile derivatization, making it possible to tailor the properties of these imaging agents for optimal performance.

The synthesis of (2R)-2-3-(methoxymethyl)phenyloxirane also presents an interesting challenge for synthetic chemists. The construction of the chiral center while maintaining high enantiomeric purity requires careful selection of synthetic routes. Recent advances in asymmetric synthesis have provided new tools for constructing complex molecules with high enantiomeric excesses. Techniques such as chiral auxiliaries, catalytic asymmetric transformations, and biocatalysis have been employed to achieve efficient access to enantiomerically pure forms of this compound.

In conclusion, (2R)-2-3-(methoxymethyl)phenyloxirane (CAS No. 2227734-06-5) represents a versatile and promising compound with potential applications across multiple therapeutic areas. Its unique structural features, including the chiral stereogenic center and methoxymethyl substituent, make it an attractive scaffold for drug discovery and molecular recognition studies. As research continues to uncover new synthetic methods and biological activities associated with this molecule, it is likely that (2R)-2-3-(methoxymethyl)phenyloxirane will play an increasingly important role in pharmaceutical development.